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Compound of Interest

Compound Name: GW3965

Cat. No.: B7884259 Get Quote

Essential Safety and Handling Guide for GW3965
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling GW3965. Adherence to these procedures is paramount to

ensure personal safety and proper disposal of this potent synthetic liver X receptor (LXR)

agonist.

Personal Protective Equipment (PPE)
When handling GW3965, a comprehensive approach to personal protection is mandatory. The

following table summarizes the required PPE.
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Body Part
Personal Protective
Equipment

Specifications

Eyes/Face Safety Goggles or Face Shield

Must conform to OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[1]

Skin Chemical-resistant Gloves

Nitrile or other appropriate

material. Double gloving is

recommended when handling

potent compounds.

Lab Coat/Disposable Gown
To protect clothing and skin

from contamination.

Respiratory
NIOSH/MSHA or EN 149

Approved Respirator

Required if exposure limits are

exceeded, if irritation or other

symptoms are experienced, or

if there is a risk of aerosol

generation.[1]

Operational Plan: Handling and Preparation of
GW3965 Solutions
1. Engineering Controls:

Always handle solid GW3965 and concentrated stock solutions in a certified chemical fume

hood to minimize inhalation exposure.

Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.[1]

2. Preparation of Stock Solutions:

GW3965 is a crystalline solid.[2]
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It is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO), ethanol, and

dimethylformamide (DMF).[2]

For a stock solution, dissolve GW3965 in the solvent of choice, purging with an inert gas is

recommended.[2]

For aqueous buffers, it is sparingly soluble. It is recommended to first dissolve the compound

in DMSO and then dilute with the aqueous buffer.[2]

3. General Handling Practices:

Do not ingest, inhale, or allow contact with eyes, skin, or clothing.[2]

Wash hands and any exposed skin thoroughly after handling.[1]

Avoid the formation of dust when working with the solid form.[1]

Disposal Plan: Waste Management of GW3965
The disposal of GW3965 and contaminated materials must be handled with care to prevent

environmental contamination and exposure to personnel. All chemical waste generators must

adhere to local, regional, and national hazardous waste regulations.[1]

1. Waste Segregation:

Hazardous Chemical Waste:

Place unused or expired solid GW3965, heavily contaminated items, and solutions

containing the compound into a designated, labeled, and sealed hazardous waste

container.

Trace Contaminated Waste:

Items with trace amounts of contamination, such as used PPE (gloves, gowns), and

absorbent pads, should be collected in a separate, clearly marked waste stream for trace

chemical waste, if institutional procedures require it.

Sharps Waste:
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Needles, syringes, and other contaminated sharps must be disposed of in a designated

sharps container.

2. Disposal Procedure:

Do not dispose of GW3965 down the drain or in the regular trash.

All waste containers must be clearly labeled as "Hazardous Waste" and include the full

chemical name.

Store hazardous waste in a designated and secure Satellite Accumulation Area (SAA) before

collection by the institution's Environmental Health and Safety (EHS) department.

When waste containers are full, contact your institution's EHS for a hazardous waste pick-up.

GW3965 Signaling Pathway
GW3965 is a synthetic agonist of the Liver X Receptor (LXR). LXRs are nuclear receptors that,

upon activation, form a heterodimer with the Retinoid X Receptor (RXR). This complex then

binds to LXR Response Elements (LXREs) on the DNA, leading to the transcription of target

genes. These genes are primarily involved in cholesterol homeostasis and the regulation of

inflammatory responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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